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Nitrilase Classification and Sources

Nitrilases are widely distributed in nature and can be categorized based on their substrate specificity. The

table below summarizes the main types and their sources, which is a starting point for identifying which

class might be relevant for a dinitrile compound [1] [2]:

Type Primary Substrate Specificity Common Microbial Sources

Aromatic
Nitrilase

Aromatic nitriles (e.g., benzonitrile) Rhodococcus, Pseudomonas

Aliphatic Nitrilase Aliphatic nitriles Acidovorax, Pseudomonas,

Acinetobacter

Arylacetonitrilase Arylacetonitriles (e.g.,

phenylacetonitrile)

Alcaligenes, Pseudomonas, Halomonas
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While data on 2-hexenedinitrile is unavailable, the catalytic mechanism of nitrilases is well-established. The

following diagram illustrates the general hydrolysis process where a nitrile is converted to a carboxylic acid.

Nitrilase Catalytic Mechanism
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This mechanism involves a catalytic triad of Cys-Glu-Lys [3]. The cysteine (Cys) residue performs a

nucleophilic attack on the nitrile's carbon, forming a covalent enzyme-bound intermediate. This intermediate

is then hydrolyzed to release the carboxylic acid and ammonia [1] [3].

Suggestions for Finding Specific Data

To obtain the performance data you need, consider these approaches:

Explore Specialized Databases: Search in-depth scientific databases like SciFinder, Reaxys, or

BRENDA, which contain curated enzymatic property data.
Broaden Your Search: Look for research on nitrilase activity against aliphatic dinitriles or

unsaturated nitriles, as studies on similar compounds can be highly informative.
Review Industrial Applications: Examine patents and industrial microbiology literature, as

companies like Lonza and BASF have developed nitrilase-based processes [1], and their technical
reports may contain relevant performance data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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